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Compound of Interest

Compound Name: 4-Hydroxy MPT

Cat. No.: B3026206 Get Quote

Application Notes and Protocols for 4-HO-MPT
Powder
For Researchers, Scientists, and Drug Development Professionals

Introduction
4-hydroxy-N-methyl-N-propyltryptamine (4-HO-MPT), also known as meprocin, is a synthetic

tryptamine and a structural analog of the psychedelic compound psilocin.[1] As a research

chemical, understanding its proper storage and handling is paramount to ensure the integrity of

experimental results and the safety of laboratory personnel. This document provides detailed

application notes and protocols for the proper storage and handling of 4-HO-MPT powder.

Compound Information
Property Value

IUPAC Name 3-[2-[methyl(propyl)amino]ethyl]-1H-indol-4-ol

CAS Number 763035-03-6[1][2]

Molecular Formula C₁₄H₂₀N₂O[1][2]

Molecular Weight 232.327 g/mol [1]

Appearance Crystalline solid, powder[3]
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Storage Conditions
Proper storage of 4-HO-MPT powder is crucial to prevent degradation and maintain its

chemical purity. Anecdotal evidence for closely related 4-hydroxytryptamines suggests that

these compounds can be unstable and may discolor or degrade if not stored correctly.[4]

Parameter Recommended Condition Rationale

Temperature -20°C[2][3]
To minimize thermal

degradation.

Atmosphere
Inert gas (e.g., Argon,

Nitrogen)

To prevent oxidation.

Tryptamines can be sensitive

to air.

Light Amber or opaque container
To protect from light-induced

degradation.

Humidity Dry, desiccated environment
To prevent hydrolysis and

clumping of the powder.

Container Tightly sealed, airtight vial
To prevent exposure to air and

moisture.

Long-term Stability
≥ 3 years (under ideal

conditions)[2]

Published data from suppliers

indicates good stability when

stored properly.

Handling Precautions
Due to the limited toxicological data available for 4-HO-MPT, it should be handled with caution.

The following precautions are based on general guidelines for handling research chemicals

and tryptamine derivatives.

Personal Protective Equipment (PPE)
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Equipment Specification

Gloves Nitrile or latex gloves

Eye Protection Safety glasses with side shields or goggles

Lab Coat Standard laboratory coat

Respiratory Protection

Use in a well-ventilated area. A dust mask or

respirator may be necessary if handling large

quantities or if there is a risk of aerosolization.

General Handling
Work in a well-ventilated laboratory or a fume hood.

Avoid inhalation of dust.

Avoid contact with skin and eyes.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.

Experimental Protocols
Protocol for Safe Handling and Weighing of 4-HO-MPT
Powder

Preparation:

Ensure the weighing area is clean and free of drafts.

Don the appropriate PPE as listed in the table above.

Place a weigh boat on an analytical balance and tare.

Handling:
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Retrieve the 4-HO-MPT container from the -20°C freezer and allow it to equilibrate to room

temperature in a desiccator to prevent condensation.

Carefully open the container in a fume hood or well-ventilated area.

Using a clean, dry spatula, transfer the desired amount of powder to the weigh boat.

Close the 4-HO-MPT container tightly, purge with an inert gas if possible, and return it to

the -20°C freezer.

Clean-up:

Carefully clean the spatula and weighing area with an appropriate solvent (e.g., ethanol)

and dispose of the waste according to institutional guidelines.

Remove and dispose of gloves properly.

Wash hands thoroughly.

Protocol for Preparation of a Stock Solution
4-hydroxy tryptamines are known to degrade in solution, therefore it is recommended to

prepare fresh solutions for each experiment.[5] If a stock solution must be prepared, it should

be stored under the conditions outlined below.

Solvent Selection:

4-HO-MPT is soluble in organic solvents such as ethanol, DMSO, and DMF.

For aqueous buffers, it is recommended to first dissolve the compound in a minimal

amount of DMSO before diluting with the buffer.

Procedure:

In a fume hood, weigh the desired amount of 4-HO-MPT powder.

Add the chosen solvent to the powder in a volumetric flask.
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Mix thoroughly until the powder is completely dissolved. Sonication may be used to aid

dissolution.

If preparing an aqueous solution, first dissolve the powder in DMSO and then slowly add

the aqueous buffer while stirring.

Storage of Stock Solutions:

Store stock solutions at -20°C or -80°C in airtight, light-protected containers.

It is not recommended to store aqueous solutions for more than one day.[6]

Protocol for Disposal
All waste materials, including empty containers, contaminated PPE, and unused solutions,

should be disposed of in accordance with local, state, and federal regulations for chemical

waste. Consult your institution's environmental health and safety office for specific guidelines.

Visualizations
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Workflow for Safe Handling of 4-HO-MPT Powder
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Caption: A logical workflow for the safe handling of 4-HO-MPT powder.
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Hypothetical Degradation Pathway of 4-HO-MPT
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Caption: A simplified diagram illustrating potential degradation pathways for 4-HO-MPT.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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